(6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
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Overview
Description
Cefmenoxime is a third-generation, semi-synthetic, beta-lactam cephalosporin antibiotic with antibacterial activity. Cefmenoxime binds to penicillin-binding proteins (PBPs), transpeptidases that are responsible for crosslinking of peptidoglycan. By preventing crosslinking of peptidoglycan, cell wall integrity is lost and cell wall synthesis is halted.
A cephalosporin antibiotic that is administered intravenously or intramuscularly. It is active against most common gram-positive and gram-negative microorganisms, is a potent inhibitor of Enterobacteriaceae, and is highly resistant to hydrolysis by beta-lactamases. The drug has a high rate of efficacy in many types of infection and to date no severe side effects have been noted.
Scientific Research Applications
Synthesis and Characterization
- Cephalosporin derivatives, such as Benzhydryl(6R,7R)-3-hydroxymethyl-8-oxo-7-salicylideneamino-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate, have been synthesized for research purposes. The yield of such compounds can reach 84.6%, with their structure characterized by IR and 1HNMR techniques (Deng Fu-li, 2007).
Novel Compound Preparation
- Novel cephalosporin compounds have been prepared by condensation and other chemical processes. For instance, 7-{(2-(4-hydroxyphenyl)methylidene)amino}-1,3-thiazol-4-yl)-2- (methoxyimino)acetyl)amino}-3-{((2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3- yl)sulfanyl)methyl}-8-oxo-5-thia-1azabicyclo (4.2.0)oct-2-ene-2-carboxylic acid was prepared through such methods, with its structure elucidated using LCMS, 1 H-NMR, and CHN techniques (Ghulam Fareed et al., 2012).
Drug Carrier Potential
- Some cephalosporin derivatives are being explored as carriers for a range of drugs containing an amino group. For example, 5-thia-1-azabicyclo-[4.2.0]oct-2-ene-2-carboxylic acid-3-[[[(4’’-nitrophenoxy)carbonyl]oxy]-methyl]-8-oxo-7-[(2-thienyloxoacetyl)amino]-diphenylmethyl ester-5-dioxide has been synthesized and characterized for such purposes (Lorena Blau et al., 2008).
Antibiotic Labeling and Identification
- Cephalosporin derivatives have been labeled for research in antibiotic properties. For instance, E1077, a cephalosporin with potent antibacterial activity, was labeled with carbon-14 for research purposes (Y. Kai & S. Chiku, 1994).
Impurity Characterization
- In pharmaceutical research, identifying and characterizing impurities in drugs like Cefdinir is essential. Such impurities have been isolated and characterized, contributing to the understanding of drug purity and stability (K. Rao et al., 2007).
Properties
Molecular Formula |
C16H17N9O5S3 |
---|---|
Molecular Weight |
511.6 g/mol |
IUPAC Name |
(6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
InChI |
InChI=1S/C16H17N9O5S3/c1-24-16(20-22-23-24)33-4-6-3-31-13-9(12(27)25(13)10(6)14(28)29)19-11(26)8(21-30-2)7-5-32-15(17)18-7/h5,9,13H,3-4H2,1-2H3,(H2,17,18)(H,19,26)(H,28,29)/b21-8+/t9-,13-/m1/s1 |
InChI Key |
HJJDBAOLQAWBMH-DKQCJYJNSA-N |
Isomeric SMILES |
CN1C(=NN=N1)SCC2=C(N3[C@@H]([C@@H](C3=O)NC(=O)/C(=N/OC)/C4=CSC(=N4)N)SC2)C(=O)O |
SMILES |
CN1C(=NN=N1)SCC2=C(N3C(C(C3=O)NC(=O)C(=NOC)C4=CSC(=N4)N)SC2)C(=O)O |
Canonical SMILES |
CN1C(=NN=N1)SCC2=C(N3C(C(C3=O)NC(=O)C(=NOC)C4=CSC(=N4)N)SC2)C(=O)O |
Synonyms |
Abbott 50192 Abbott-50192 Abbott50192 Cefmax Cefmenoxime Cefmenoxime Hydrochloride Cefmenoxime Hydrochloride (2:1) Hydrochloride, Cefmenoxime SCE 1365 SCE-1365 SCE1365 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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